2,3-Dibromo-benzo[b]thiophen-6-ol

• Molecular Formula: C8H4Br2OS
• Molecular Weight: 307.99 g/mol
• IUPAC Name: 2,3-dibromo-1-benzothiophen-6-ol
• InChI: InChI=1S/C8H4Br2OS/c9-7-5-2-1-4(11)3-6(5)12-8(7)10/h1-3,11H
• InChI Key: ZZFHHYRPEQWPRX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1O)SC(=C2Br)Br

Description

2,3-Dibromo-benzo[b]thiophen-6-ol is a useful research compound. Its molecular formula is C8H4Br2OS and its molecular weight is 307.99 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dissolve 2,2-dimethyl-propionic acid 2,3-dibromo-benzo[b]thiophen-6-yl ester (32 g, 82 mmol) in ethanol (725 mL), add 50% aqueous solution of potassium hydroxide (39 mL, 328 mmol) and heat to reflux for 4 hours. Concentrate in vacuo to ½ volume, partition between ethyl acetate (500 mL) and saturated aqueous ammonium chloride (500 mL), separate layers, wash organic with saturated aqueous ammonium chloride (2×500 mL), and brine (300 mL). Dry with sodium sulfate, filter, and concentrate in vacuo to give 25.5 g of 2,3-dibromo-benzo[b]thiophen-6-ol (100%).